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Abstract

This application note details a comprehensive, stability-indicating analytical method for the
guantitative determination of (2R)-Vildagliptin, an enantiomeric impurity of the dipeptidyl
peptidase-4 (DPP-4) inhibitor, Vildagliptin.[1][2][3][4][5] The developed method is crucial for
monitoring the stability of (2R)-Vildagliptin in bulk drug substances and formulated products,
ensuring safety and quality. The method utilizes reverse-phase high-performance liquid
chromatography (RP-HPLC) with UV detection, capable of separating (2R)-Vildagliptin from
its enantiomer, (2S)-Vildagliptin, and all potential degradation products generated during forced
degradation studies. The forced degradation studies were conducted under acidic, basic,
oxidative, thermal, and photolytic stress conditions as per the International Council for
Harmonisation (ICH) guidelines. This note provides detailed protocols for the stress testing and
the analytical method, along with a summary of the validation data.

Introduction

Vildagliptin is a potent oral anti-diabetic agent that is synthesized as a single (2S)-enantiomer.
The (2R)-enantiomer is considered a chiral impurity and its levels need to be controlled and
monitored throughout the drug product's lifecycle. A stability-indicating assay is essential to
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understand how the (2R)-Vildagliptin impurity degrades over time under various
environmental conditions, which could impact the safety and efficacy of the final drug product.
This study aimed to develop and validate a specific and robust stability-indicating HPLC
method for (2R)-Vildagliptin.

Experimental Protocols
Instrumentation and Chromatographic Conditions

A validated RP-HPLC method was established for the separation and quantification of (2R)-
Vildagliptin and its degradation products. A chiral stationary phase is critical for resolving the
(2R) and (2S) enantiomers.

Table 1: Optimized Chromatographic Conditions

Parameter Condition

Instrument HPLC with UV/Vis Detector

Column Chiralcel OD-RH (250 mm x 4.6 mm, 5 um)

Mobile Phase 20 mM Borate Buffer (pH 9.0) : Acetonitrile
(50:50, v/v) with 0.1% Triethylamine

Flow Rate 1.0 mL/min

Column Temperature 25°C

Detection Wavelength 210 nm

Injection Volume 20 pL

Run Time 15 minutes

Preparation of Solutions

o Standard Stock Solution of (2R)-Vildagliptin: Accurately weigh and dissolve 10 mg of (2R)-
Vildagliptin reference standard in 10 mL of diluent (Mobile Phase) to obtain a concentration
of 1 mg/mL.
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o Working Standard Solution: Dilute the stock solution with the diluent to achieve a final
concentration of 50 pg/mL.

e Sample Preparation: Prepare the sample containing (2R)-Vildagliptin to a nominal
concentration of 50 pg/mL in the diluent.

Forced Degradation Studies

Forced degradation studies were performed on a 1 mg/mL solution of (2R)-Vildagliptin in
methanol.

Acidic Degradation: To 2 mL of the stock solution, add 3 mL of 1 M HCI and heat at 80°C for
3 hours. Cool and neutralize with 1 M NaOH.

o Basic Degradation: To 2 mL of the stock solution, add 3 mL of 0.1 M NaOH and keep at room
temperature for 3 hours. Neutralize with 0.1 M HCI.

o Oxidative Degradation: To 2 mL of the stock solution, add 2 mL of 3% H202 and keep at
room temperature for 1 hour.

o Neutral Hydrolysis: Dissolve 10 mg of (2R)-Vildagliptin in 10 mL of water and reflux for 6
hours.

o Thermal Degradation: Expose the solid powder of (2R)-Vildagliptin in a hot air oven at
105°C for 30 minutes.

o Photolytic Degradation: Expose the solid powder of (2R)-Vildagliptin to UV light (254 nm) in
a photostability chamber for 24 hours.

After degradation, the solutions were diluted with the mobile phase to a final concentration of
50 pg/mL before injection into the HPLC system.

Results and Discussion
Method Validation Summary

The developed analytical method was validated according to ICH guidelines for specificity,
linearity, accuracy, precision, and robustness.
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Table 2: Summary of Method Validation Data

Parameter Result
Linearity Range 10 - 60 pg/mL
Correlation Coefficient (r?) >0.999
Accuracy (% Recovery) 98.11-101.16%
Precision (% RSD) <2.0%

Limit of Detection (LOD) 0.025 pg/mL
Limit of Quantitation (LOQ) 0.054 pg/mL

Forced Degradation Results

The forced degradation studies indicated that (2R)-Vildagliptin is susceptible to degradation

under acidic, basic, and oxidative conditions, while it remained relatively stable under thermal

and photolytic stress. The HPLC method was able to adequately separate the main peak of

(2R)-Vildagliptin from all the degradation products and from the (2S)-enantiomer.

Table 3: Summary of Forced Degradation Results

. Number of Major
Stress Condition

% Degradation of (2R)-

Degradants Vildagliptin

Acidic (1 M HCI, 80°C, 3h) 1 ~15%

Basic (0.1 M NaOH, RT, 3h) 3 ~20%

Oxidative (3% H202, RT, 1h) 5 ~25%

Neutral Hydrolysis (Reflux, 6h) 1 ~5%

Thermal (105°C, 30 min) No significant degradation <2%

Photolytic (UV, 24h) No significant degradation <2%
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Caption: Workflow for the development of a stability-indicating assay.
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Caption: Forced degradation pathways of (2R)-Vildagliptin.

Conclusion

A specific, accurate, and precise stability-indicating RP-HPLC method for the determination of
(2R)-Vildagliptin has been successfully developed and validated. The method is capable of
separating the (2R)-enantiomer from its counter-enantiomer and all degradation products
formed under various stress conditions. This method is suitable for routine quality control and
stability studies of (2R)-Vildagliptin in bulk drug and pharmaceutical formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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